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Compound of Interest

Compound Name:
Methyl 2-cyano-3,4-dimethylpent-

2-enoate

CAS No.: 6666-81-5

Cat. No.: B2613458

Get Quote

-Cyanoacrylates

Executive Safety Summary
Do not treat Methyl 2-cyano-3,4-dimethylpent-2-enoate (CAS 6666-81-5) simply as "super

glue." While it shares the

-cyanoacrylate core, its bulky 3,4-dimethylpent-2-enoate tail alters its reactivity profile. Unlike
simple ethyl cyanoacrylate, this compound does not polymerize instantly upon contact with
moisture, leading to a common error where researchers assume it is inert, only to have it
polymerize exothermically later in the waste container.

Immediate Action Required:

Primary Hazard: Severe eye/skin irritant; Combustible liquid; Potential for delayed

exothermic polymerization.

Disposal Method: High-temperature incineration via licensed contractor.
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Critical Prohibition:NEVER mix with amines, strong bases, or cotton/cellulose materials in

the waste stream.

Chemical Profile & Hazard Identification
Understanding the molecular architecture is the first step to safe disposal. This compound

contains three distinct functional groups that dictate its waste classification.

Property Data Operational Implication

Compound Name
Methyl 2-cyano-3,4-

dimethylpent-2-enoate

CAS Number 6666-81-5 Use for waste manifesting.[1]

Molecular Formula
High carbon content makes

incineration ideal.

Functional Group 1 Nitrile (-CN)

Potential toxicity; releases

hazardous fumes if incinerated

improperly.

Functional Group 2 Acrylate Ester
Susceptible to hydrolysis and

polymerization.

Functional Group 3 Conjugated Alkene
Site of reactivity; stabilization

required.

Flash Point >80°C (Estimated)
Classifies as Combustible

Liquid.[2]

RCRA Status Non-listed (Characteristic)

Likely D001 (Ignitable) or D003

(Reactive) depending on

formulation.

Pre-Disposal Stabilization & Segregation
The "Expertise" Insight: Many lab fires occur because researchers mix incompatible waste

streams. This compound is an electrophile; it seeks electrons. If you place it in a waste
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container with nucleophiles (bases, amines, water), you initiate an uncontrollable

polymerization reaction.

Chemical Compatibility Map
The following diagram illustrates the strict segregation requirements for this compound.

Methyl 2-cyano-3,4-
dimethylpent-2-enoate

Strong Bases
(NaOH, KOH)Hydrolysis &

Polymerization

Amines
(Triethylamine, Pyridine)

Rapid Exotherm

Strong Oxidizers
(Peroxides, Nitric Acid)

Fire/Explosion

Cotton/Paper
(Exothermic Ignition Risk)

Spontaneous
Combustion

Compatible Solvents
(Acetone, Ethyl Acetate)

Safe Diluent

Click to download full resolution via product page

Figure 1: Segregation logic. Red paths indicate high-risk incompatibilities that must be avoided

in waste storage.

Step-by-Step Disposal Workflow
Scenario A: Pure Liquid Reagent (Expired or Unused)
Do not attempt to polymerize large volumes (>50mL) in the lab by adding water. The bulkiness

of the molecule makes the reaction slow and gummy, creating a "sticky bomb" that is difficult to
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handle.

Container Selection: Use a chemically resistant HDPE or amber glass container.

Dilution (Stabilization):

Dilute the reagent 1:1 with a compatible non-nucleophilic solvent (e.g., Acetone, Ethyl

Acetate, or Dichloromethane).

Why? Dilution acts as a heat sink. If polymerization accidentally triggers, the solvent

absorbs the thermal energy, preventing a runaway reaction.

Labeling:

Apply a hazardous waste label.

Constituents: "Methyl 2-cyano-3,4-dimethylpent-2-enoate, Acetone."

Hazards: "Flammable," "Irritant," "Toxic."[3]

Storage: Store in the Flammable Solvents cabinet until pickup. Do not store with acids or

bases.

Scenario B: Reaction Mixtures & Wash Solvents
If the compound is dissolved in a reaction mixture:

pH Check: Ensure the waste stream is Neutral (pH 6-8) or slightly Acidic (pH 4-6).

Warning: If the waste is basic (pH > 8), neutralize carefully with dilute acid (e.g., 1M HCl)

before bottling. Basic waste will trigger polymerization in the drum.

Segregation: Pour into the "Non-Halogenated Organic" waste stream (unless halogenated

solvents were used).

Scenario C: Spill Cleanup (Emergency Protocol)
Evacuate & Ventilate: Vapors are irritating to the eyes and respiratory tract.[4]
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PPE: Wear nitrile gloves (double gloved) and safety goggles. Avoid cotton clothing/lab coats

if possible, as cyanoacrylates react exothermically with cellulose.

Quenching:

Cover the spill with an inert absorbent (vermiculite or sand).

Do not use paper towels or rags.

Spray the absorbent lightly with water (or 1% sodium bicarbonate solution) to slowly

initiate hardening.

Disposal: Scoop the solid/slurry into a wide-mouth jar. Label as "Hazardous Waste: Debris

contaminated with Cyanoacrylate Esters."

Regulatory Framework & Waste Classification
Proper classification ensures compliance with EPA (US) or local environmental agencies.

Regulatory Body Classification Code/Note

EPA (RCRA) Characteristic Waste

D001 (Ignitable) is the primary

default. D003 (Reactive)

applies if the material is

potentially unstable.

DOT (Shipping) Combustible Liquid

UN3275 (Nitriles, toxic,

flammable, n.o.s.) or UN1993

(Combustible liquid, n.o.s.).

SARA Title III Section 311/312
Acute Health Hazard (Irritant),

Fire Hazard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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